Cas no 1186663-63-7 (4-(4-Bromophenyl)morpholine hydrochloride)

• Product Name: 4-(4-Bromophenyl)morpholine hydrochloride
• CAS No: 1186663-63-7
• MF: C₁₀H₁₃BrClNO
• MW: 278.57332110405
• MDL: MFCD12828695
• CID: 1056169
• PubChem ID: 53429598
• Update Time: 2025-11-02

4-(4-Bromophenyl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromophenyl)morpholine hydrochloride
• 4-(4-Bromophenyl)morpholine hydrochloride (1:1)
• 1186663-63-7
• A893023
• 4-(4-Bromophenyl)morpholine, HCl
• AC7537
• AKOS022183532
• SY006152
• 4-(4-bromophenyl)morpholine;hydrochloride
• MFCD12828695
• BS-26630
• CS-0207892
• DB-061362
• 4-(4-BROMOPHENYL)MORPHOLINEHYDROCHLORIDE

• MDL： MFCD12828695
• Inchi： 1S/C10H12BrNO.ClH/c11-9-1-3-10(4-2-9)12-5-7-13-8-6-12;/h1-4H,5-8H2;1H
• InChI Key： GBGVMVYEGPLMBJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1CCOCC1.Cl

Computed Properties

• Exact Mass: 276.98700
• Monoisotopic Mass: 276.98690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47000
• LogP: 3.15270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 4-(4-Bromophenyl)morpholine hydrochloride

4-(4-Bromophenyl)morpholine Hydrochloride (CAS 1186663-63-7): A Comprehensive Overview

In the realm of pharmaceutical intermediates and organic synthesis, 4-(4-Bromophenyl)morpholine hydrochloride (CAS 1186663-63-7) has emerged as a compound of significant interest. This brominated morpholine derivative plays a crucial role in modern medicinal chemistry, particularly in the development of novel drug candidates. With its unique structural features combining a morpholine ring and a bromophenyl group, this compound serves as a versatile building block for various therapeutic agents.

The growing demand for 4-(4-Bromophenyl)morpholine HCl reflects current trends in drug discovery, where researchers are increasingly focusing on structure-activity relationship optimization. As pharmaceutical companies explore new treatments for neurological disorders and other conditions, intermediates like 4-(4-Bromophenyl)morpholine hydrochloride have gained prominence in research laboratories worldwide. The compound's CAS number 1186663-63-7 has become a frequent search term among medicinal chemists and procurement specialists.

From a chemical perspective, 4-(4-Bromophenyl)morpholine hydrochloride exhibits several noteworthy characteristics. The bromine substituent on the phenyl ring provides an excellent handle for further functionalization through various cross-coupling reactions, making it valuable for palladium-catalyzed transformations. The morpholine moiety contributes to the compound's solubility profile and can influence the pharmacokinetic properties of resulting drug molecules. These features explain why CAS 1186663-63-7 appears in numerous patent applications and research publications.

Recent advances in high-throughput screening and combinatorial chemistry have further elevated the importance of 4-(4-Bromophenyl)morpholine HCl. Many researchers are investigating its potential as a precursor for kinase inhibitors and GPCR modulators, two hot areas in current drug development. The compound's molecular weight and physicochemical properties make it particularly suitable for creating libraries of analogs in medicinal chemistry programs.

The synthesis of 4-(4-Bromophenyl)morpholine hydrochloride typically involves the reaction of 4-bromoaniline with bis(2-chloroethyl)ether under controlled conditions, followed by hydrochloric acid treatment to obtain the hydrochloride salt. This process has been optimized by several manufacturers to ensure high purity and consistent quality of CAS 1186663-63-7, meeting the stringent requirements of pharmaceutical applications.

In analytical chemistry, 4-(4-Bromophenyl)morpholine HCl is characterized by various techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's identity and purity, which are critical parameters for its use in drug discovery. The bromine atom's distinctive isotopic pattern often serves as a useful marker in mass spectral analysis.

The market for 4-(4-Bromophenyl)morpholine hydrochloride has shown steady growth, driven by increasing R&D investments in the pharmaceutical sector. Suppliers of CAS 1186663-63-7 have responded by improving production scales and developing more efficient purification methods. Current pricing trends reflect the compound's position as a specialty chemical with significant value in medicinal chemistry applications.

Storage and handling of 4-(4-Bromophenyl)morpholine HCl require standard laboratory precautions for organic compounds. The material is typically supplied as a white to off-white crystalline powder and should be kept in tightly sealed containers under appropriate conditions to maintain stability. These practical considerations are important for researchers working with this pharmaceutical intermediate.

Looking ahead, the future applications of 4-(4-Bromophenyl)morpholine hydrochloride appear promising. With ongoing research into new therapeutic areas and the continuous evolution of synthetic methodologies, this compound is likely to maintain its relevance in chemical research. The unique combination of its morpholine structure and aromatic bromine functionality ensures that CAS 1186663-63-7 will remain a valuable tool for medicinal chemists exploring structure-activity relationships.

For researchers seeking detailed technical information about 4-(4-Bromophenyl)morpholine HCl, numerous resources are available including scientific literature, material safety data sheets, and supplier catalogs. The compound's CAS registry number 1186663-63-7 serves as a reliable identifier for locating these resources across various databases and chemical inventory systems.